Cas no 2757905-18-1 (3,3-Difluorocycloheptane-1-sulfonyl fluoride)

• Product Name: 3,3-Difluorocycloheptane-1-sulfonyl fluoride
• CAS No: 2757905-18-1
• MF: C₇H₁₁F₃O₂S
• MW: 216.221251726151
• CID: 5559779
• PubChem ID: 165995865
• Update Time: 2025-10-29

3,3-Difluorocycloheptane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3,3-difluorocycloheptane-1-sulfonyl fluoride
• 2757905-18-1
• EN300-28330568
• 3,3-Difluorocycloheptane-1-sulfonyl fluoride

• Inchi： 1S/C7H11F3O2S/c8-7(9)4-2-1-3-6(5-7)13(10,11)12/h6H,1-5H2
• InChI Key： UEKUOPKQOPCFPZ-UHFFFAOYSA-N
• SMILES： S(C1CCCCC(C1)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 216.04318525g/mol
• Monoisotopic Mass: 216.04318525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 3,3-Difluorocycloheptane-1-sulfonyl fluoride

Professional Introduction to 3,3-Difluorocycloheptane-1-sulfonyl fluoride (CAS No. 2757905-18-1)

3,3-Difluorocycloheptane-1-sulfonyl fluoride (CAS No. 2757905-18-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatility in synthetic chemistry and medicinal applications. The presence of two fluorine atoms at the 3-position of the cycloheptane ring introduces distinct electronic and steric effects, making it a valuable intermediate in the synthesis of more complex molecules.

The CAS number 2757905-18-1 serves as a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. Its molecular structure, characterized by a seven-membered cycloalkane ring substituted with fluorine atoms and a sulfonyl fluoride group at the 1-position, imparts reactivity that is highly useful in cross-coupling reactions, nucleophilic substitution, and other transformations relevant to drug discovery.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their ability to enhance metabolic stability, binding affinity, and overall bioavailability of drug candidates. 3,3-Difluorocycloheptane-1-sulfonyl fluoride exemplifies this trend, as it can serve as a key building block in the construction of biaryl structures and other pharmacophores. The fluorine atoms not only influence the electronic properties of the molecule but also contribute to its lipophilicity, making it an attractive candidate for further derivatization.

One of the most compelling aspects of 3,3-Difluorocycloheptane-1-sulfonyl fluoride is its utility in transition metal-catalyzed reactions. For instance, palladium-catalyzed cross-coupling reactions with aryl halides or boronic acids can be facilitated by this sulfonyl fluoride precursor. The sulfonyl group is known to be a versatile handle for further functionalization via nucleophilic aromatic substitution or metalation followed by quenching with fluorinating agents. This reactivity makes it particularly valuable in the synthesis of complex heterocyclic compounds that are prevalent in modern medicinal chemistry.

Recent studies have highlighted the role of fluorinated sulfonyl compounds in modulating enzyme activity and receptor binding. For example, derivatives of 3,3-Difluorocycloheptane-1-sulfonyl fluoride have been explored as inhibitors or activators of various enzymes involved in metabolic pathways. The electron-withdrawing nature of the sulfonyl group combined with the electron-donating effect of the fluorine atoms can fine-tune the pharmacokinetic properties of resulting drug molecules. This balance is critical for achieving optimal therapeutic efficacy while minimizing side effects.

The synthesis of 3,3-Difluorocycloheptane-1-sulfonyl fluoride typically involves multi-step organic transformations starting from commercially available cycloalkanes or halogenated precursors. Advanced synthetic methodologies, such as fluorochemical reactions and organometallic transformations, are often employed to introduce the desired fluorine and sulfonyl functionalities. The precision required in these synthetic routes underscores the importance of high-purity starting materials and controlled reaction conditions to ensure yield and selectivity.

In industrial settings, 3,3-Difluorocycloheptane-1-sulfonyl fluoride is produced under strict quality control measures to meet pharmaceutical-grade standards. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and purity. These rigorous standards ensure that researchers and manufacturers can rely on consistent quality for their applications.

The growing interest in fluorinated compounds has also spurred innovation in green chemistry approaches for their synthesis. Researchers are increasingly exploring catalytic methods that minimize waste and energy consumption while maintaining high efficiency. For instance, solvent-free reactions or the use of recyclable catalysts could enhance the sustainability profile of processes involving 3,3-Difluorocycloheptane-1-sulfonyl fluoride production.

Beyond its role as a synthetic intermediate, 3,3-Difluorocycloheptane-1-sulfonyl fluoride has potential applications in material science and agrochemicals. Fluorinated sulfonyl compounds are known to exhibit enhanced thermal stability and chemical resistance, making them suitable for specialty polymers or coatings. Additionally, their bioactivity suggests possible uses in crop protection agents where structural modifications could lead to novel pesticides with improved efficacy.

The future direction of research involving 3,3-Difluorocycloheptane-1-sulfonyl fluoride is likely to focus on expanding its utility in drug discovery programs. By leveraging computational chemistry tools alongside experimental methodologies, scientists can rapidly screen derivatives for biological activity against targeted diseases. The compound’s unique structural features offer a rich scaffold for generating structurally diverse libraries amenable to high-throughput screening.

In conclusion, 3, _Difluorocycloheptane,_ _1, `-sulfonyl fluoride (CAS No._ `2757905``–``18``–``1``)` _is_ _a_ _highly_ _valuable_ _chemical_ _intermediate_ _with_ _significant_ _potential_ _in_ _pharmaceutical_ _and_ _material_ _science._ _Its_ _structural_ _and_ _functional_ _properties,_ _combined_ _with_ _advances_ _in_ _synthetic_ _methodology, _, make)_ it)_ a)_ cornerstone)_ in)_ modern)_ chemical)_ research.)